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Compound of Interest

Tributyl(2-cyclopropylethynyl)-
Compound Name:

stannane
CAS No.: 254108-69-5
Cat. No.: B6317158

Get Quote

Executive Summary

Tributyl(2-cyclopropylethynyl)stannane is a specialized organometallic reagent used primarily in
palladium-catalyzed cross-coupling reactions (Stille coupling) to introduce the
cyclopropylethynyl motif into pharmaceutical intermediates.[1][2] This structural motif is critical
in the synthesis of antiretroviral agents (e.g., Efavirenz analogs) and BACE inhibitors.

As a lipophilic organostannane, its solubility profile is dominated by the non-polar tributyltin
moiety, rendering it miscible with most organic solvents but strictly hydrophobic. This guide
provides the physicochemical data, solubility parameters, and validated experimental protocols
necessary for its effective use in high-throughput synthesis and process chemistry.

Physicochemical Profile

The molecule consists of a cyclopropyl-capped alkyne attached to a tributyltin center.[2] The
high lipophilicity of the three butyl chains dictates its solvent compatibility.
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Property Description

Chemical Structure

Physical State Colorless to pale yellow viscous oll
Molecular Weight ~355.1 g/mol
Lipophilicity (LogP) High (> 5.0 estimated); highly non-polar

o Air-stable for short periods; prone to
Stability o o _
protodestannylation in acidic media.[1][2]

Solubility Data

The following data categorizes solvent compatibility based on empirical utility in synthesis
(reaction medium) and isolation (workup/purification).

Data Interpretation:

e Miscible: Forms a homogeneous solution in all proportions (treated as a solvent-solute
blend).[1][2]

 Insoluble: Phase separates; useful for washing/extraction.[2]

Table 1: Solubility in Organic Solvents & Aqueous
Media[2]
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. . . Primary
Solvent Class Specific Solvent Solubility Rating L
Application
Synthesis medium;
Ethers Tetrahydrofuran (THF)  Miscible Grignard/Lithiation

reactions.[1][2]

Diethyl Ether (

Extraction; standard

Miscible
) workup solvent.
) o High-temp Stille
1,4-Dioxane Miscible )
coupling solvent.[1][2]
] Transport;
) Dichloromethane o
Chlorinated Miscible chromatography
(DCM) ]
loading.[1]
Chloroform ( . NMR analysis:
Miscible o
) solubilization.[1]
Purification; column
Hydrocarbons Hexanes / Heptane Miscible chromatography
eluent.[2]
High-boiling solvent
Toluene Miscible for Stille coupling.[1]
[2]
Polar aprotic solvent
Amides DMF / DMAc High for Pd-catalyzed
coupling.[1][2]
High-temp couplin
NMP High I P Ping
solvent.[1][2]
Not recommended;
Alcohols Methanol / Ethanol Low/Decomposes risk of solvolysis over
time.[2]
Aqueous workup
Aqueous Water Insoluble

(phase separation).[1]
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] Drying organic layer
Brine (Sat.[2][3] NaCl)  Insoluble )
during workup.[2]

Experimental Protocols

The following protocols are designed to validate solubility and ensure the reagent is active for
cross-coupling.

Protocol A: Synthesis & Solubility Verification

Context: This workflow confirms the reagent's solubility in THF (synthesis) and Hexanes
(isolation).[1]

Reagents: Cyclopropylacetylene (1.0 eq),

-BuLi (1.1 eq, 2.5M in hexanes), Tributyltin chloride (
, 1.0 eq), Anhydrous THF.

e Setup: Flame-dried 3-neck flask under Nitrogen/Argon.

e Solubilization: Dissolve cyclopropylacetylene in anhydrous THF (0.5 M concentration).
Observation: Clear solution indicates complete solubility.

« Lithiation: Cool to -78°C. Add

-BuLi dropwise. Stir for 30-60 min.

e Stannylation: Add

neat or dissolved in THF. Warm to Room Temperature (RT).

o Workup (Phase Separation):
o Quench with saturated

(aq).[1][4][5]

o Extract with Hexanes or Diethyl Ether.[2][6]
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o Critical Step: The stannane migrates to the organic layer, confirming hydrophobicity.

 Purification: Concentrate in vacuo. The residue is often used directly or filtered through a pad
of neutral alumina using Hexanes as the eluent.

Protocol B: Stille Cross-Coupling (Application)

Context: Demonstrates solubility in polar aprotic solvents (DMF/Toluene) at elevated
temperatures.[1]

Dissolution: In a reaction vial, dissolve the aryl halide (1.0 eq) and Tributyl(2-

cyclopropylethynyl)stannane (1.1 eq) in degassed Toluene or DMF (0.1-0.2 M).
o Catalyst Addition: Add

(5 mol%).[1]
» Reaction: Heat to 90-110°C for 2—12 hours.

o Note: The stannane remains in solution throughout the thermal ramp.
¢ Cleanup: Cool to RT. Dilute with

. Wash with aqueous KF (Potassium Fluoride) solution to precipitate tin byproducts as
insoluble polymeric fluorides.[1]

Visualizations
Diagram 1: Solubility-Driven Workup Workflow

This diagram illustrates the phase-separation logic used to isolate the stannane based on its
solubility profile.[1][2]
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Click to download full resolution via product page

Caption: Separation of lipophilic stannane from aqueous salts using biphasic extraction.

Diagram 2: Stille Coupling Catalytic Cycle

Highlighting the entry of the soluble stannane into the catalytic cycle.
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Caption: The stannane reagent enters the cycle at the Transmetalation step, requiring high
solubility in the reaction medium.[1]

Handling & Safety (E-E-A-T)
Toxicity

Organotin compounds are neurotoxic and skin irritants.[2]
o Permissible Exposure Limit (PEL): 0.1 mg/m3 (as Sn).[1]

+ Handling: Always handle in a fume hood. Double-glove (Nitrile) is recommended as
organotins can permeate standard gloves over time.[1][2]

Stability & Storage[7]
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o Protodestannylation: The

bond is relatively stable, but strong acids (HCI, TFA) will cleave the tin group, releasing
cyclopropylacetylene.[1] Avoid acidic silica gel during purification; add 1% Triethylamine (

) to the eluent to buffer the silica.

e Storage: Store at 4°C under Argon. While less sensitive than boronic acids, prolonged
exposure to air can lead to oxidation of the butyl chains.
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o [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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